N-(sec-butyl)-4-iodobenzenesulfonamide

• IUPAC Name: N-butan-2-yl-4-iodobenzenesulfonamide
• InChI: InChI=1S/C10H14INO2S/c1-3-8(2)12-15(13,14)10-6-4-9(11)5-7-10/h4-8,12H,3H2,1-2H3
• InChI Key: OBMGDFYJKAODOY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NS(=O)(=O)C1=CC=C(C=C1)I
• Molecular Formula: C10H14INO2S
• Molecular Weight: 339.20 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamide compounds typically involves a two-step process. Initially, sulfonyl chloride reacts with a primary amine to form the corresponding sulfonamide. Subsequently, this sulfonamide can be further substituted to yield various derivatives. For example, the synthesis of N-allyl-N-benzyl-4-methylbenzenesulfonamide was achieved through benzylation of the sulfonamide, illustrating the adaptability of these compounds in chemical synthesis (Brock A. Stenfors & F. Ngassa, 2020).

Molecular Structure Analysis

The molecular structure of sulfonamide compounds can be extensively characterized using techniques like X-ray diffraction, NMR, and IR spectroscopy. For instance, the crystal structure of N-allyl-N-benzyl-4-methylbenzenesulfonamide was determined through single-crystal X-ray diffraction, revealing significant details about its molecular geometry and intermolecular interactions (Brock A. Stenfors & F. Ngassa, 2020).

Chemical Reactions and Properties

Sulfonamide compounds participate in a variety of chemical reactions, including heteroannulation reactions and intramolecular arylation. For example, 2-iodobenzenesulfonamide was involved in reactions with ketone enolates under photostimulated conditions, leading to the formation of benzothiazine derivatives. These reactions underscore the reactivity and utility of sulfonamide compounds in synthesizing heterocyclic structures (W. J. Layman et al., 2005).

Mechanism of Action

The mechanism of action would depend on the specific application of “N-(sec-butyl)-4-iodobenzenesulfonamide”. Some nitrile-containing pharmaceuticals, which may be structurally similar, have various targets and mechanisms of action.

Safety and Hazards

The safety and hazards would depend on the specific properties of “N-(sec-butyl)-4-iodobenzenesulfonamide”. For reference, compounds with butyl groups can be flammable and may cause drowsiness or dizziness.

Future Directions

The future directions for “N-(sec-butyl)-4-iodobenzenesulfonamide” would depend on its specific applications and properties. Butylbenzene, a related compound, has significant roles in the chemical industry and its importance cannot be understated.